Cas no 1213923-68-2 ((2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol
• CAS No: 1213923-68-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5997940
• PubChem ID: 66514056
• Update Time: 2025-05-24

(2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol
• 1-Naphthaleneethanol, β-amino-4-methyl-, (βR)-
• (r)-2-Amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol
• 1213923-68-2
• AKOS015928520
• CS-0352989
• EN300-1853685

• Inchi： 1S/C13H15NO/c1-9-6-7-12(13(14)8-15)11-5-3-2-4-10(9)11/h2-7,13,15H,8,14H2,1H3/t13-/m0/s1
• InChI Key： ZUFNUADQSMXNHT-ZDUSSCGKSA-N
• SMILES： [C@H](C1=CC=C(C)C2C=CC=CC1=2)(N)CO

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 405.8±30.0 °C(Predicted)
• pka: 12.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol (CAS No. 1213923-68-2)

The compound (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol, identified by its CAS No. 1213923-68-2, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-methylnaphthalene moiety and an ethanolamine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecific properties and applications in drug discovery.

In recent years, the demand for chiral building blocks like (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound’s CAS No. 1213923-68-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its naphthalene core also aligns with current trends in developing aromatic compounds for optoelectronic materials, further expanding its utility beyond traditional medicinal chemistry.

One of the key features of (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol is its potential role in targeting G-protein-coupled receptors (GPCRs), a hotspot in drug development. The 4-methylnaphthalen-1-yl group may enhance binding affinity to hydrophobic pockets in protein structures, a topic widely discussed in recent literature. Additionally, its amino alcohol functionality is critical for forming hydrogen bonds, a property leveraged in designing enzyme inhibitors and catalysts.

Synthetic routes to CAS No. 1213923-68-2 often involve asymmetric hydrogenation or resolution techniques, which are pivotal in producing enantiopure forms. This aligns with the pharmaceutical industry’s focus on green chemistry and sustainable synthesis methods. Researchers are also exploring its derivatives for neuroprotective and anti-inflammatory activities, addressing pressing health concerns such as neurodegenerative diseases and chronic inflammation.

From a commercial perspective, suppliers of (2R)-2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These qualities are essential for regulatory approval in preclinical studies. The compound’s stability under ambient conditions further enhances its appeal for large-scale applications.

In summary, CAS No. 1213923-68-2 represents a versatile and scientifically intriguing molecule with broad applicability. Its structural features and functional groups make it a subject of ongoing research, particularly in the contexts of drug design, material science, and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.